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For Researchers, Scientists, and Drug Development Professionals

Introduction

C-peptide, or connecting peptide, is a 31-amino acid polypeptide that is a byproduct of insulin
synthesis.[1] It is cleaved from proinsulin in the Golgi apparatus of pancreatic 3-cells, resulting
in the formation of the mature insulin molecule.[1] Both insulin and C-peptide are then stored in
secretory vesicles and released into the bloodstream in equimolar amounts upon stimulation.[1]
Unlike insulin, which has a short half-life of 3-5 minutes and undergoes significant first-pass
metabolism in the liver, C-peptide has a longer half-life of 20-35 minutes and is primarily
cleared by the kidneys.[1][2][3] This makes C-peptide a more stable and reliable indicator of
endogenous insulin secretion.

Accurate measurement of C-peptide is crucial in various research and clinical settings,
including:
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Differentiating between type 1 and type 2 diabetes mellitus.[1][3]

Assessing pancreatic -cell function.[2]

Evaluating hypoglycemia to distinguish between endogenous hyperinsulinism (e.qg.,
insulinoma) and exogenous insulin administration.[1][4]

Monitoring patients after pancreatic or islet cell transplantation.[5]

These application notes provide detailed protocols for sample collection, processing, and
analysis to ensure the generation of high-quality, reproducible data for human C-peptide
measurement.

Signaling Pathway and Biological Context

C-peptide is co-secreted with insulin from pancreatic [3-cells in response to glucose and other
secretagogues. The following diagram illustrates the synthesis and secretion pathway of insulin
and C-peptide.
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Caption: Synthesis and secretion of insulin and C-peptide from pancreatic -cells.
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Experimental Protocols
Patient Preparation

For basal C-peptide measurements, patients should ideally be in a fasting state.
e Fasting: An overnight fast of 8-16 hours is recommended.[1][5][6]

» Stimulation Tests: For dynamic assessments of (3-cell function, C-peptide can be measured
after a stimulation test, such as a mixed-meal tolerance test (MMTT) or glucagon stimulation.

[2]7]

o Concurrent Glucose Measurement: It is highly recommended to collect a concurrent blood
sample for plasma glucose analysis to aid in the interpretation of C-peptide results.[1]

Sample Collection
The choice of sample type and collection tube is critical for C-peptide stability.

o« Recommended Sample Types: Serum or plasma are the primary matrices for C-peptide
analysis.[8]

e Collection Tubes:

o Serum: Use serum separator tubes (SST) with a gel barrier (gold or red/black speckled

top) or plain red-top tubes.[1][5][6]

o Plasma: Use tubes containing potassium EDTA (K2-EDTA) as the anticoagulant (lavender

or pink top).
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Blood Sample Collection Workflow for C-peptide Analysis
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Caption: Workflow for blood sample collection for C-peptide analysis.

Sample Processing

Proper and timely processing of blood samples is essential to minimize pre-analytical
variability.
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o Centrifugation:

o Serum: After clotting for 30-60 minutes at room temperature, centrifuge the tubes at 1000-
1300 x g for 10-15 minutes.[9]

o Plasma: Centrifuge K2-EDTA tubes promptly after collection at 1000-1300 x g for 10-15
minutes.

» Aliquoting: Immediately after centrifugation, carefully aspirate the serum or plasma, avoiding
the gel barrier or buffy coat, and transfer it to a clean, labeled polypropylene tube.

» Hemolysis Assessment: Visually inspect the sample for hemolysis (a reddish tinge).
Hemolysis can negatively affect C-peptide measurement, and hemolyzed samples should be
rejected if possible.[10][11][12] While some studies suggest C-peptide is less affected by
hemolysis than insulin, significant hemolysis can still lead to decreased C-peptide
concentrations.[10][11][12][13][14]

Sample Storage and Stability

The stability of C-peptide is dependent on the sample type, storage temperature, and duration.
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Storage o
Sample Type Stability Reference(s)
Temperature
Room Temperature
Serum (Separated) Up to 24 hours [8][15]
(15-25°C)
Refrigerated (2-8°C) Up to 14 days [1][5][16][17]
Frozen (-20°C) Up to 14 days [1][5][16][17]
Frozen (-70°C or Long-term (months to
) [ol[18]
-80°C) years)
Plasma (K2-EDTA, Room Temperature
Up to 24 hours [15]
Separated) (15-25°C)
) Up to 7 days (less
Refrigerated (2-8°C) [16]
stable than serum)
Frozen (-20°C) Up to 30 days [16]
Whole Blood (Serum Room Temperature Unstable, significant (15]
Tube) (15-25°C) decrease after 4 hours
Whole Blood (K2- Room Temperature Stable for at least 24 5]
EDTA Tube) (15-25°C) hours
. Stable for up to 120
Refrigerated (2-8°C) [15]

hours

Note: For long-term studies, it is recommended to store aliquots at -70°C or -80°C to prevent

degradation from repeated freeze-thaw cycles.[9][18] C-peptide has been shown to be stable

for at least six freeze-thaw cycles.[15]

C-peptide Immunoassay Protocol (Example: ELISA)

This is a generalized protocol for a sandwich ELISA, a common method for C-peptide

quantification. Specific details may vary depending on the commercial kit used.

Principle of the Assay
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The C-peptide ELISA is a solid-phase enzyme-linked immunosorbent assay. A monoclonal
antibody specific for C-peptide is coated onto the wells of a microplate. Calibrators, controls,
and patient samples are added to the wells, and the C-peptide present binds to the immobilized
antibody. A second, enzyme-conjugated antibody (e.g., horseradish peroxidase - HRP) that
also recognizes C-peptide is then added, forming a "sandwich" of antibody-C-peptide-antibody-
enzyme complex. After a washing step to remove unbound components, a substrate solution is
added. The enzyme catalyzes a color change, and the intensity of the color is directly
proportional to the amount of C-peptide in the sample. The concentration is determined by
comparing the absorbance of the samples to a standard curve.[18]

Materials

o C-peptide ELISA kit (containing antibody-coated microplate, calibrators, controls, HRP-
conjugated antibody, wash buffer concentrate, TMB substrate, and stop solution)[17][18]

» Precision micropipettes and tips

» Microplate reader capable of measuring absorbance at 450 nm (with a reference wavelength
of 620-630 nm if available)[18]

e Microplate washer (optional)
o Vortex mixer

e Deionized or distilled water

Assay Procedure
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Generalized C-peptide ELISA Workflow
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Caption: Generalized workflow for a C-peptide ELISA.
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o Reagent Preparation: Prepare all reagents, calibrators, and controls according to the kit
manufacturer's instructions. This may involve reconstituting lyophilized components and
diluting concentrated buffers.[17][18]

o Sample Addition: Pipette a specific volume (e.g., 20-50 pL) of calibrators, controls, and
samples into the appropriate wells of the microplate.[17][18] It is recommended to run all
samples and standards in duplicate.[18]

o Conjugate Addition: Add the enzyme-conjugated antibody to each well.

 Incubation: Cover the plate and incubate for the time and temperature specified in the kit
protocol (e.g., 2 hours at room temperature).[17]

o Washing: Aspirate the contents of the wells and wash the plate multiple times with the diluted
wash buffer to remove any unbound material.

o Substrate Reaction: Add the TMB substrate solution to each well and incubate in the dark for
a specified period (e.g., 15-30 minutes). A blue color will develop.

o Stopping the Reaction: Add the stop solution to each well. The color will change from blue to
yellow.

o Absorbance Measurement: Read the optical density (OD) of each well at 450 nm within 30
minutes of adding the stop solution.

o Data Analysis: Generate a standard curve by plotting the mean absorbance for each
calibrator against its concentration. Use the standard curve to determine the C-peptide
concentration in the unknown samples.

Data Interpretation

C-peptide levels should be interpreted in the context of the patient's clinical condition, fasting
status, and concurrent glucose levels.
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C-peptide
Level

Insulin Level

Glucose Level

Possible
Interpretation

Reference(s)

Low

Low

High

Type 1 Diabetes

[1]3]

Normal or High

Normal or High

High

Type 2 Diabetes,
Insulin

Resistance

[1]3]

High

High

Low

Endogenous
Hyperinsulinism
(e.g., Insulinoma,
Sulfonylurea

use)

[1]019]

Low

High

Low

Exogenous
Insulin
Administration
(Factitious

Hypoglycemia)

[1]029]

High

Variable

Variable

Chronic Kidney
Disease (due to
reduced

clearance)

[1](8]

Note: Reference ranges for C-peptide can vary depending on the laboratory and the specific

assay used.[1] A typical fasting reference range is approximately 1.1 to 4.4 ng/mL.[5]

Troubleshooting
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Issue Possible Cause(s) Solution(s)

) Improper sample handling ) )
Low C-peptide values across Follow strict sample collection
(prolonged storage at room )
all samples _ and processing protocols.
temperature, hemolysis)

Check expiration dates and
Reagent degradation storage conditions of kit

components.

. ) ) Increase the number of wash
High background signal in

Insufficient washing steps or the volume of wash
ELISA

buffer.

) Use fresh, properly stored
Contaminated reagents
reagents.

o _ Ensure proper pipetting
Poor precision (high CV% o ) )
_ Pipetting error technique and use calibrated
between duplicates) )
pipettes.

o Thoroughly mix all reagents
Incomplete mixing of reagents
before use.

By adhering to these detailed application notes and protocols, researchers, scientists, and drug
development professionals can ensure the accurate and reliable measurement of human C-
peptide, leading to high-quality data for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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